Cas no 127949-06-8 (1-tert-Butyl-1H-pyrazole-4-carbaldehyde)
1-tert-Butyl-1H-pyrazole-4-carbaldehyde is a versatile intermediate in organic synthesis, renowned for its high purity and stability. Its unique pyrazole ring structure offers enhanced reactivity, facilitating the construction of complex organic molecules. The 1-tert-butyl group provides additional stability, making it suitable for sensitive reactions. This compound is ideal for researchers seeking to develop novel pharmacophores and advanced organic compounds.

127949-06-8 structure
Product name:1-tert-Butyl-1H-pyrazole-4-carbaldehyde
1-tert-Butyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butyl)-1H-pyrazole-4-carbaldehyde
- 1-tert-butyl-1H-pyrazole-4-carbaldehyde
- 1-tert-butylpyrazole-4-carbaldehyde
- DTXSID20561128
- EN300-42370
- 127949-06-8
- MFCD09939615
- STL588890
- 1-t-butyl-4-formylpyrazole
- Z317041788
- CS-0197798
- CFA94906
- BS-20570
- 1H-Pyrazole-4-carboxaldehyde, 1-(1,1-dimethylethyl)-
- SCHEMBL9217673
- AKOS000185158
- AB55244
- DA-16758
- 1-tert-Butyl-1H-pyrazole-4-carbaldehyde
-
- MDL: MFCD09939615
- Inchi: InChI=1S/C8H12N2O/c1-8(2,3)10-5-7(6-11)4-9-10/h4-6H,1-3H3
- InChI Key: KXRJDLZPCNTHJN-UHFFFAOYSA-N
- SMILES: CC(C)(C)N1C=C(C=N1)C=O
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 34.9Ų
1-tert-Butyl-1H-pyrazole-4-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T135903-25mg |
1-tert-Butyl-1H-pyrazole-4-carbaldehyde |
127949-06-8 | 25mg |
$ 50.00 | 2022-06-03 | ||
Enamine | EN300-42370-0.25g |
1-tert-butyl-1H-pyrazole-4-carbaldehyde |
127949-06-8 | 95% | 0.25g |
$25.0 | 2023-02-10 | |
Enamine | EN300-42370-2.5g |
1-tert-butyl-1H-pyrazole-4-carbaldehyde |
127949-06-8 | 95% | 2.5g |
$91.0 | 2023-02-10 | |
Apollo Scientific | OR954587-5g |
1-tert-Butylpyrazole-4-carbaldehyde |
127949-06-8 | 96% | 5g |
£225.00 | 2025-02-21 | |
Chemenu | CM111545-25g |
1-tert-butyl-1H-pyrazole-4-carbaldehyde |
127949-06-8 | 95% | 25g |
$427 | 2021-08-06 | |
Apollo Scientific | OR954587-1g |
1-tert-Butylpyrazole-4-carbaldehyde |
127949-06-8 | 96% | 1g |
£95.00 | 2025-02-21 | |
Enamine | EN300-42370-5.0g |
1-tert-butyl-1H-pyrazole-4-carbaldehyde |
127949-06-8 | 95% | 5.0g |
$160.0 | 2023-02-10 | |
Enamine | EN300-42370-0.5g |
1-tert-butyl-1H-pyrazole-4-carbaldehyde |
127949-06-8 | 95% | 0.5g |
$39.0 | 2023-02-10 | |
Chemenu | CM111545-25g |
1-tert-butyl-1H-pyrazole-4-carbaldehyde |
127949-06-8 | 95% | 25g |
$534 | 2023-03-05 | |
A2B Chem LLC | AA43332-100g |
1-tert-Butylpyrazole-4-carbaldehyde |
127949-06-8 | 96% | 100g |
$1403.00 | 2024-04-20 |
1-tert-Butyl-1H-pyrazole-4-carbaldehyde Related Literature
-
Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
-
Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:127949-06-8)1-tert-Butyl-1H-pyrazole-4-carbaldehyde

Purity:99%
Quantity:1g
Price ($):216.0
atkchemica
(CAS:127949-06-8)1-tert-Butyl-1H-pyrazole-4-carbaldehyde

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry